4-Bromo-2-(difluoromethyl)-1-(trifluoromethoxy)benzene

• Molecular Formula: C8H4BrF5O
• Molecular Weight: 291.01 g/mol
• IUPAC Name: 4-bromo-2-(difluoromethyl)-1-(trifluoromethoxy)benzene
• InChI: InChI=1S/C8H4BrF5O/c9-4-1-2-6(15-8(12,13)14)5(3-4)7(10)11/h1-3,7H
• InChI Key: PDPOZAQLQUMQNL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)C(F)F)OC(F)(F)F

Description

4-Bromo-2-(difluoromethyl)-1-(trifluoromethoxy)benzene (C₈H₄BrF₅O) is a halogenated aromatic compound featuring a bromine atom at the para position (C4), a difluoromethyl group (-CF₂H) at the ortho position (C2), and a trifluoromethoxy (-OCF₃) substituent at the meta position (C1).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Bromo-2-(difluoromethyl)-1-(trifluoromethoxy)benzene typically involves the bromination of a suitable precursor, followed by the introduction of difluoromethyl and trifluoromethoxy groups. One common method involves the bromination of 2-(difluoromethyl)-1-(trifluoromethoxy)benzene using bromine or a brominating agent under controlled conditions. The reaction is usually carried out in an inert solvent such as dichloromethane or chloroform, with the temperature maintained at a low level to prevent side reactions .

Industrial Production Methods

In an industrial setting, the production of 4-Bromo-2-(difluoromethyl)-1-(trifluoromethoxy)benzene may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters, such as temperature, pressure, and reagent concentration, can optimize the production process. Additionally, purification techniques such as distillation and recrystallization are employed to obtain the final product with the desired specifications .

Chemical Reactions Analysis

Types of Reactions

4-Bromo-2-(difluoromethyl)-1-(trifluoromethoxy)benzene undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other nucleophiles, such as amines or thiols, under suitable conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Coupling Reactions: It can participate in coupling reactions, such as Suzuki-Miyaura coupling, to form biaryl compounds.

Common Reagents and Conditions

Substitution Reactions: Nucleophiles like sodium azide or potassium thiolate in polar solvents.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride.

Coupling Reactions: Palladium catalysts and bases like potassium carbonate in solvents like toluene or ethanol.

Major Products Formed

The major products formed from these reactions include substituted benzene derivatives, oxidized or reduced forms of the original compound, and biaryl compounds resulting from coupling reactions .

Scientific Research Applications

4-Bromo-2-(difluoromethyl)-1-(trifluoromethoxy)benzene has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential use in drug development, particularly in designing molecules with specific pharmacological properties.

Industry: Utilized in the development of advanced materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 4-Bromo-2-(difluoromethyl)-1-(trifluoromethoxy)benzene involves its interaction with specific molecular targets, such as enzymes or receptors. The presence of halogen atoms and fluorinated groups can enhance its binding affinity and selectivity towards these targets. The compound may modulate biological pathways by inhibiting or activating specific enzymes, leading to desired therapeutic effects .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Position and Electronic Effects

The compound’s reactivity and physical properties are heavily influenced by the positions and nature of its substituents. Below is a comparative analysis with similar bromo-trifluoromethoxy benzene derivatives:

Table 1: Key Structural Analogs and Substituent Effects

Compound Name	Substituents (Positions)	Key Differences	Reactivity/Applications	References
4-Bromo-2-(difluoromethyl)-1-(trifluoromethoxy)benzene	Br (C4), -CF₂H (C2), -OCF₃ (C1)	Unique combination of -CF₂H and -OCF₃	Potential for Pd-catalyzed arylations
1-Bromo-4-(trifluoromethoxy)benzene	Br (C1), -OCF₃ (C4)	Simpler structure; lacks -CF₂H	High-yield coupling with heteroarenes
4-Bromo-2-chloro-1-(trifluoromethoxy)benzene	Br (C4), Cl (C2), -OCF₃ (C1)	Chloro vs. difluoromethyl substituent	Steric hindrance impacts coupling efficiency
4-Bromo-2-fluoro-1-(trifluoromethoxy)benzene	Br (C4), F (C2), -OCF₃ (C1)	Fluorine vs. -CF₂H	Enhanced electron-withdrawing effect
1-Bromo-3-(difluoromethoxy)benzene	Br (C1), -OCF₂H (C3)	Difluoromethoxy vs. trifluoromethoxy	Altered electronic properties

Key Observations:

• Electronic Effects : The trifluoromethoxy group (-OCF₃) is strongly electron-withdrawing, activating the benzene ring toward electrophilic substitution at specific positions. However, the difluoromethyl group (-CF₂H) introduces moderate electron-withdrawing effects compared to -CF₃ or halogens like Cl/F .
• Steric Effects : The -CF₂H group at C2 introduces less steric hindrance than bulkier groups (e.g., -CF₃ or -CH₃), enabling efficient coupling in Pd-catalyzed reactions .

Reactivity in Cross-Coupling Reactions

Pd-catalyzed direct arylations are a critical application for bromo-trifluoromethoxy benzenes. For example:

• 1-Bromo-4-(trifluoromethoxy)benzene reacts with heteroarenes (e.g., benzothiophene) in yields up to 91% due to optimal electronic activation .
• 4-Bromo-2-chloro-1-(trifluoromethoxy)benzene shows reduced reactivity in coupling due to steric and electronic deactivation from the chloro group .

Pharmacological and Industrial Relevance

• For example, 4-bromo-1-(difluoromethoxy)-2-(trifluoromethyl)benzene has documented safety protocols for inhalation and skin exposure .

Biological Activity

4-Bromo-2-(difluoromethyl)-1-(trifluoromethoxy)benzene is an aromatic compound characterized by its unique halogenated and trifluoromethoxy substituents. This article explores its biological activity, mechanisms of action, and potential applications in drug development and other fields.

• Molecular Formula : C₈H₄BrF₅O
• Molecular Weight : 291.01 g/mol
• IUPAC Name : 4-bromo-2-(difluoromethyl)-1-(trifluoromethoxy)benzene
• Structure : The compound features a bromine atom at the para position relative to the difluoromethyl group, with the trifluoromethoxy group at the meta position.

The biological activity of 4-Bromo-2-(difluoromethyl)-1-(trifluoromethoxy)benzene is primarily attributed to its interactions with specific biomolecules such as enzymes and receptors. The presence of halogen atoms and fluorinated groups enhances its binding affinity, which can modulate various biological pathways. This modulation may involve:

• Inhibition or Activation of Enzymes : The compound may act as an inhibitor or activator for certain enzymes, influencing metabolic pathways.
• Receptor Interaction : It may bind to specific receptors, altering cellular responses.

Antimicrobial Properties

Initial investigations have indicated that 4-Bromo-2-(difluoromethyl)-1-(trifluoromethoxy)benzene exhibits antimicrobial activity. Its structure allows for interaction with microbial cell membranes, potentially disrupting their integrity. Studies have shown that compounds with similar structures often possess significant antibacterial and antifungal properties.

Study on Fluorinated Compounds

A study published in MDPI highlighted the role of trifluoromethyl groups in enhancing the pharmacological profiles of drugs. Compounds containing such groups often demonstrate improved bioavailability and metabolic stability, suggesting that 4-Bromo-2-(difluoromethyl)-1-(trifluoromethoxy)benzene could follow similar trends .

Antimalarial Activity Research

Research focusing on dihydroquinazolinone derivatives indicated that incorporating polar functionalities can enhance aqueous solubility while maintaining antiparasitic activity. This balance is crucial for developing effective treatments against malaria . Although not directly tested, the insights gained from these studies could inform future investigations into 4-Bromo-2-(difluoromethyl)-1-(trifluoromethoxy)benzene's potential in similar applications.

Applications in Drug Development

The unique structure of 4-Bromo-2-(difluoromethyl)-1-(trifluoromethoxy)benzene positions it as a valuable building block in medicinal chemistry. Its potential applications include:

• Drug Design : Targeting specific biological pathways through tailored modifications.
• Material Science : Utilization in developing advanced materials due to its unique chemical properties.

Comparative Analysis of Related Compounds

Compound Name	Molecular Formula	Key Features
4-Bromo-2-chloro-1-(trifluoromethoxy)benzene	C₈H₄BrClF₃O	Different halogen substitution; potential for varied reactivity
4-Bromo-3-trifluoromethylphenol	C₇H₄BrF₃O	Hydroxyl group introduces different reactivity
3-Bromo-1-(difluoromethyl)-2-(trifluoromethoxy)benzene	C₈H₄BrF₅O	Different substitution pattern; potential for varied biological activity